Cas no 77331-76-1 (Hyuganin D)

• Product Name: Hyuganin D
• CAS No: 77331-76-1
• MF: C₂₀H₂₂O₇
• MW: 374.384486675262
• CID: 575702
• PubChem ID: 13592767
• Update Time: 2025-09-27

Hyuganin D Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-,(9R,10R)-9-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-10-ylester
• Hyuganin D
• SERAVSCHANIN
• (+)-Hyuganin D
• 2H,8H-Benzo[1,2-b:3,4-b']dipyran, propanoic acid deriv.
• Isobocconin
• Propanoicacid, 2-methyl-, 9-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-10-ylester, (9R-cis)-
• [ "" ]
• CID 13592767
• Propanoic acid, 2-methyl-, (9R,10R)-9-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-10-yl ester
• 77331-76-1
• (9-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl) 2-methylpropanoate
• Seravshanin
• HY-N4022
• CS-0024462
• FS-10662
• AKOS032962681
• CHEMBL70302
• [(9R,10R)-9-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] 2-methylpropanoate

• Inchi： 1S/C20H22O7/c1-10(2)19(23)26-17-15-13(27-20(4,5)18(17)24-11(3)21)8-6-12-7-9-14(22)25-16(12)15/h6-10,17-18H,1-5H3/t17-,18-/m1/s1
• InChI Key： BUTUNJHEBGRWGK-QZTJIDSGSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@H]([C@H](C1(C)C)OC(C)=O)OC(C(C)C)=O

Computed Properties

• Exact Mass: 374.13655304 g/mol
• Monoisotopic Mass: 374.13655304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.1
• Molecular Weight: 374.4

Experimental Properties

• Color/Form: Powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 166-167 ºC (ethanol )
• Boiling Point: 465.7±45.0 °C at 760 mmHg
• Flash Point: 202.5±28.8 °C
• Solubility: Almost insoluble (0.022 g/l) (25 º C),
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Hyuganin D Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins